Cas no 1613-71-4 (2,2'-bipyridine-4-carbonitrile)

• Product Name: 2,2'-bipyridine-4-carbonitrile
• CAS No: 1613-71-4
• MF: C₁₁H₇N₃
• MW: 181.193381547928
• CID: 1341255
• PubChem ID: 11148086
• Update Time: 2025-04-20

2,2'-bipyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,2'-bipyridine-4-carbonitrile
• [2,2'-bipyridine]-4-carbonitrile
• 2,2'-Bipyridin-4-carbonitril
• 2-pyridin-2-ylpyridine-4-carbonitrile
• 4-CYANO-2,2'-BIPYRIDINE
• SCHEMBL901248
• AKOS006308872
• 1613-71-4
• DTXSID10456877
• DB-131250
• J-400584

• Inchi： 1S/C11H7N3/c12-8-9-4-6-14-11(7-9)10-3-1-2-5-13-10/h1-7H
• InChI Key： PUYQQJHWPHTKJK-UHFFFAOYSA-N
• SMILES： N1C=CC(C#N)=CC=1C1C=CC=CN=1

Computed Properties

• Exact Mass: 181.06411
• Monoisotopic Mass: 181.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• PSA: 49.57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines